Cas no 1322700-08-2 (rac-2-(1R,2R)-2-(aminomethyl)cyclopropyl-4-fluorophenol)

• Product Name: rac-2-(1R,2R)-2-(aminomethyl)cyclopropyl-4-fluorophenol
• CAS No: 1322700-08-2
• MF: C₁₀H₁₂FNO
• MW: 181.206786155701
• CID: 6323096
• PubChem ID: 165716522
• Update Time: 2025-10-29

rac-2-(1R,2R)-2-(aminomethyl)cyclopropyl-4-fluorophenol Chemical and Physical Properties

Names and Identifiers

• rac-2-(1R,2R)-2-(aminomethyl)cyclopropyl-4-fluorophenol
• EN300-1824658
• rac-2-[(1R,2R)-2-(aminomethyl)cyclopropyl]-4-fluorophenol
• 1322700-08-2

• Inchi： 1S/C10H12FNO/c11-7-1-2-10(13)9(4-7)8-3-6(8)5-12/h1-2,4,6,8,13H,3,5,12H2/t6-,8+/m0/s1
• InChI Key： RPMKWUXARCVQDO-POYBYMJQSA-N
• SMILES： FC1C=CC(=C(C=1)[C@@H]1C[C@H]1CN)O

Computed Properties

• Exact Mass: 181.090292168g/mol
• Monoisotopic Mass: 181.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.2Ų

Additional information on rac-2-(1R,2R)-2-(aminomethyl)cyclopropyl-4-fluorophenol

Research Brief on rac-2-(1R,2R)-2-(aminomethyl)cyclopropyl-4-fluorophenol (CAS: 1322700-08-2)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of rac-2-(1R,2R)-2-(aminomethyl)cyclopropyl-4-fluorophenol (CAS: 1322700-08-2) as a promising compound for therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications. The compound's unique structural features, including the cyclopropyl and fluorophenol moieties, contribute to its biological activity, making it a subject of intense research in drug discovery.

The synthesis of rac-2-(1R,2R)-2-(aminomethyl)cyclopropyl-4-fluorophenol involves a multi-step process that ensures high enantiomeric purity and yield. Recent studies have optimized the synthetic route to improve scalability and reduce production costs, which is critical for its potential commercialization. The compound's mechanism of action has been investigated in various in vitro and in vivo models, revealing its interaction with specific biological targets, such as neurotransmitter receptors and enzymes involved in metabolic pathways.

Pharmacological evaluations have demonstrated that rac-2-(1R,2R)-2-(aminomethyl)cyclopropyl-4-fluorophenol exhibits potent activity in modulating key biological processes, including inflammation and neuronal signaling. These properties suggest its potential utility in treating neurodegenerative diseases, chronic pain, and mood disorders. Furthermore, preclinical studies have shown favorable pharmacokinetic profiles, with good bioavailability and minimal off-target effects, underscoring its therapeutic potential.

Despite these promising findings, challenges remain in translating rac-2-(1R,2R)-2-(aminomethyl)cyclopropyl-4-fluorophenol into clinical applications. Issues such as long-term safety, drug-drug interactions, and formulation stability need to be addressed in future studies. Ongoing research is also exploring the compound's derivatives to enhance its efficacy and reduce potential side effects. Collaborative efforts between academia and industry are essential to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, rac-2-(1R,2R)-2-(aminomethyl)cyclopropyl-4-fluorophenol represents a compelling candidate for further investigation in the field of medicinal chemistry. Its unique structural and pharmacological properties offer exciting opportunities for drug development, particularly in addressing unmet medical needs. Continued research and innovation will be crucial to unlocking its full therapeutic potential and bringing it closer to clinical application.